Cas no 2983-05-3 (3-Pentanone,2-(acetyloxy)-)

• Product name: 3-Pentanone,2-(acetyloxy)-
• CAS No: 2983-05-3
• MF: C₇H₁₂O₃
• MW: 144.168382644653
• CID: 240606
• PubChem ID: 537235

3-Pentanone,2-(acetyloxy)- Chemical and Physical Properties

Names and Identifiers

• 3-Pentanone,2-(acetyloxy)-
• 2-acetoxypentan-3-one;2-Acetoxypentan-3-on;1-Propionylethyl acetate;1-Methyl-2-oxobutyl acetate;2-Acetoxy-3-pentanon;
• 1-Methyl-2-oxobutyl acetate #
• 1-Propionylethyl acetate
• DYGIVYGSRWAUNB-UHFFFAOYSA-N
• 2983-05-3
• DTXSID60336913

• Inchi： InChI=1S/C7H12O3/c1-4-7(9)5(2)10-6(3)8/h5H,4H2,1-3H3
• InChI Key： DYGIVYGSRWAUNB-UHFFFAOYSA-N
• SMILES： C(OC(C(=O)CC)C)(=O)C

Computed Properties

• Exact Mass: 144.07900
• Monoisotopic Mass: 144.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.4Ų
• XLogP3: 0.7

Experimental Properties

• PSA: 43.37000
• LogP: 0.91710

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Alpha-acyloxy carbonyl compounds